Cas no 125116-23-6 (Metconazole)

Metconazole Properties

Names and Identifiers

• Cyclopentanol,5-[(4-chlorophenyl)methyl]-2,2-dimethyl-1-(1H-1,2,4-triazol-1-ylmethyl)-
• Metconazole
• 5-[(4-chlorophenyl)methyl]-2,2-dimethyl-1-(1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol
• METCONAZOL
• Metconazole-d6
• (1Ξ,5Ξ)-5-[(4-chlorophenyl)methyl]-2,2-dimethyl-1-(1H-1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol
• 1RS,5SR)-5-(4-chlorobenzyl)-2,2-dimethyl-1-(1H-1,2,4-triazol-1-ylmethyl)cyclopentanol
• 5-[(4-chlorophenyl)methyl]-2,2-dimethyl-1-(1H-1,2,4-triazol-1-ylmethyl)cyclopentanol
• CARAMBA
• metaconazole
• Metconazole 0
• Metconazole [iso]
• metconazole (bsi,pa iso)
• 5-(4-CHLOROPHENYLMETHYL)-2,2-DIMETHYL-1-(1H-1,2,4-TRIAZOL-1-YLMETHYL)CYCLOPENTANOL
• Cyclopentanol, 5-(4-chlorophenyl)methyl-2,2-dimethyl-1-(1H-1,2,4-triazol-1-ylmethyl)-
• 1RS,5RS)-5-(4-chlorobenzyl)-2,2-dimethyl-1-(1H-1,2,4-triazol-1-ylmethyl)cyclopentanol
• (1RS,5RS
• +Expand

• MDL： MFCD01632341
• InChIKey： XWPZUHJBOLQNMN-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H22ClN3O/c1-16(2)8-7-14(9-13-3-5-15(18)6-4-13)17(16,22)10-21-12-19-11-20-21/h3-6,11-12,14,22H,7-10H2,1-2H3
• SMILES： CC1(C)CCC(CC2=CC=C(C=C2)Cl)C1(CN3C=NC=N3)O

Computed Properties

• Exact Mass: 319.14500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 319.145
• Heavy Atom Count: 22
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 50.9A^2

Experimental Properties

• LogP: 3.34150
• PSA: 50.94000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 285°C (rough estimate)
• Melting Point: 111.5°C
• Flash Point: 237.5°C
• Density: 1.1888 (rough estimate)